molecular formula Cl2CoH12O6 B8815575 Dichlorocobalt hexahydrate

Dichlorocobalt hexahydrate

Cat. No.: B8815575
M. Wt: 237.93 g/mol
InChI Key: GFHNAMRJFCEERV-UHFFFAOYSA-L
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Description

Dichlorocobalt hexahydrate is a useful research compound. Its molecular formula is Cl2CoH12O6 and its molecular weight is 237.93 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

Cl2CoH12O6

Molecular Weight

237.93 g/mol

IUPAC Name

dichlorocobalt;hexahydrate

InChI

InChI=1S/2ClH.Co.6H2O/h2*1H;;6*1H2/q;;+2;;;;;;/p-2

InChI Key

GFHNAMRJFCEERV-UHFFFAOYSA-L

Canonical SMILES

O.O.O.O.O.O.Cl[Co]Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

An aqueous solution of cobalt(II) chloride hexahydrate was prepared by dissolving 19.413 g (0.0816 mol) in about 125 mL of deionized H2O. Separately, an aqueous solution of sodium stannate was prepared by dissolving 21.765 g (0.0816 mol) in about 125 mL of deionized H2O. The sodium stannate solution was then added to the cobalt chloride solution using a drop funnel over 10 minutes with stirring (10-12 mL/min) at room temperature. Next, 4.6 g of SiO2 (silica gel, solid) was added to the mixture with stirring, and it was then aged with stirring for 2 hrs at room temperature. The mixture was then aged with stirring for 2 hrs at room temperature. The material was then collected on a Buchner funnel (Watman #541 filter paper), and washed with deionized H2O to remove the sodium chloride. The filtrate was periodically tested for (using Ag+ solution). Approximately 1 L of deionized H2O was used until no more chloride could be detected. The solid was then transferred into a porcelain dish, and dried overnight at 120° C. under circulating air. Yield: about 21.6 g of the dried cobalt-tin hydroxo precursor. In order to obtain the anhydrous catalyst comprising cobalt(II) stannate, CoSnO3, the material was calcined at 500° C. under air for 6 hrs using a heating rate of 3 degree/min. The catalyst contains 80 wt. % of the mixed oxide and is represented by the formula [SiO2—CoSnO3(80)].
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